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Compound of Interest

Compound Name: Calcium Gluconate

Cat. No.: B095909 Get Quote

Introduction

Calcium gluconate is a widely used calcium supplement and is administered for the treatment

of hypocalcemia. Accurate determination of its concentration in pharmaceutical formulations is

crucial for ensuring dosage accuracy and therapeutic efficacy. Complexometric titration with

ethylenediaminetetraacetic acid (EDTA) is a common and reliable method for quantifying

calcium gluconate. This method is based on the formation of a stable complex between

calcium ions (Ca²⁺) and EDTA.

Principle of the Method

The assay of calcium gluconate by complexometric titration relies on the reaction between

calcium ions and a chelating agent, typically disodium EDTA. EDTA forms a highly stable,

water-soluble 1:1 complex with calcium ions. The endpoint of the titration can be detected

using a metal ion indicator, which changes color when all the free calcium ions have been

complexed by the EDTA.

A common approach is a replacement or substitution titration. In this method, a known excess

of a magnesium-EDTA complex is added to the calcium gluconate solution. Calcium ions,

which form a more stable complex with EDTA than magnesium ions, displace the magnesium

ions from the EDTA complex. The liberated magnesium ions are then titrated with a standard
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EDTA solution. This indirect approach is often favored as it can provide a sharper endpoint with

certain indicators.[1][2]

An alternative direct titration involves titrating the calcium gluconate solution directly with a

standard EDTA solution in the presence of an indicator that is sensitive to calcium ions.

Experimental Protocols
1. Preparation of Reagents

0.05 M Disodium Edetate (EDTA) Solution: Dissolve approximately 18.61 g of disodium

edetate in sufficient distilled water to produce 1000 mL. Standardize this solution against a

primary standard calcium carbonate.

Ammonia Buffer Solution (pH 10): Dissolve 5.4 g of ammonium chloride in 20 mL of water,

add 35 mL of 10 M ammonia solution, and dilute with water to 100 mL.[3]

Mordant Black II (Eriochrome Black T) Indicator Mixture: Triturate 0.2 g of Mordant Black II

with 100 g of sodium chloride.

Hydroxy Naphthol Blue Indicator: Use a commercially available indicator powder.

0.05 M Magnesium Sulfate Solution: Dissolve approximately 12.32 g of magnesium sulfate

heptahydrate in distilled water to make 1000 mL.

Strong Ammonia Solution: Use a concentrated solution of ammonia (e.g., 25%).

1 N Sodium Hydroxide: Dissolve 40 g of sodium hydroxide in distilled water to make 1000

mL.

3 N Hydrochloric Acid: Carefully add 25.8 mL of concentrated hydrochloric acid to distilled

water and dilute to 100 mL.

2. Protocol for Replacement Titration

This protocol is a common method used in pharmaceutical analysis.[1][2]

Sample Preparation: Accurately weigh about 0.5 g of the Calcium Gluconate sample.
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Dissolve the sample in 50 mL of warm distilled water in a conical flask.

Cool the solution to room temperature.

Add 5.0 mL of 0.05 M magnesium sulfate solution and 10 mL of strong ammonia solution.

Add a small amount (approximately 30-50 mg) of Mordant Black II indicator mixture. The

solution should turn a wine-red color.

Titration: Titrate the solution with 0.05 M disodium edetate solution until the color changes

from wine-red to a clear blue.

Blank Titration: Perform a blank titration by taking 50 mL of distilled water and following the

same procedure from step 4.

Calculation: Calculate the percentage of Calcium Gluconate in the sample using the

following formula:

Where:

V_s = Volume of EDTA solution consumed by the sample (mL)

V_b = Volume of EDTA solution consumed by the blank (mL)

M_EDTA = Molarity of the EDTA solution

F = Equivalence factor (Each mL of 0.05 M EDTA is equivalent to 22.42 mg of

C₁₂H₂₂CaO₁₄·H₂O)

W = Weight of the Calcium Gluconate sample (mg)

3. Protocol for Direct Titration

This protocol is another widely accepted method.

Sample Preparation: Accurately weigh about 0.8 g of the Calcium Gluconate sample.
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Dissolve the sample in 150 mL of distilled water containing 2 mL of 3 N hydrochloric acid in a

conical flask.

While stirring, add approximately 30 mL of 0.05 M disodium edetate solution from a burette.

Add 15 mL of 1 N sodium hydroxide and approximately 300 mg of hydroxy naphthol blue

indicator.

Titration: Continue the titration with the 0.05 M disodium edetate solution until the color

changes to a distinct blue endpoint.

Calculation: Calculate the percentage of Calcium Gluconate using the formula provided in

the replacement titration protocol, noting that a blank determination is not typically required

for this direct method. The equivalence factor remains the same.

Data Presentation
The following tables summarize hypothetical quantitative data that could be obtained from the

titration experiments.

Table 1: Standardization of 0.05 M EDTA Solution

Trial
Weight of
CaCO₃ (g)

Initial
Burette
Reading
(mL)

Final
Burette
Reading
(mL)

Volume of
EDTA (mL)

Molarity of
EDTA (M)

1 0.1002 0.00 20.05 20.05 0.0499

2 0.1005 20.05 40.15 20.10 0.0500

3 0.1001 0.00 20.00 20.00 0.0501

Average 0.0500

Table 2: Assay of Calcium Gluconate by Replacement Titration
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Sample ID
Weight of
Sample (g)

Volume of
0.05 M
EDTA
(Sample,
mL)

Volume of
0.05 M
EDTA
(Blank, mL)

Net Volume
of EDTA
(mL)

% Purity of
Calcium
Gluconate

CG-001 0.5012 22.50 0.20 22.30 99.58

CG-002 0.5005 22.45 0.20 22.25 99.59

CG-003 0.5020 22.60 0.20 22.40 99.73

Average 99.63

Table 3: Assay of Calcium Gluconate by Direct Titration

Sample ID
Weight of
Sample (g)

Initial
Burette
Reading
(mL)

Final
Burette
Reading
(mL)

Volume of
0.05 M
EDTA (mL)

% Purity of
Calcium
Gluconate

CG-004 0.8005 0.00 35.80 35.80 100.18

CG-005 0.8011 0.00 35.85 35.85 100.21

CG-006 0.8002 0.00 35.75 35.75 100.04

Average 100.14
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Caption: Workflow for Calcium Gluconate Titration.
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Caption: Chemical Relationship in Complexometric Titration.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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